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Compound of Interest

Compound Name: 2,2'-Dimethoxybenzophenone

CAS No.: 1336-26-1

Cat. No.: B1296964 Get Quote

Executive Summary & Core Directive
2,2'-Dimethoxybenzophenone (CAS: 13102-33-5), also known as bis(2-

methoxyphenyl)methanone, is a substituted diaryl ketone frequently employed as a photo-

initiator, a synthesis intermediate, and a probe in photochemical research.[1][2][3] While

structurally related to the ubiquitous benzophenone, the ortho-methoxy substitution pattern

introduces specific steric and electronic effects that alter its physicochemical behavior and

metabolic stability.[2]

This guide provides a self-validating framework for the safe handling, storage, and disposal of

this compound. It moves beyond generic safety advice by integrating specific physicochemical

data (e.g., melting point ~113°C) into operational protocols.[2] The directive for researchers is

to treat this compound with Universal Precautions for Novel Organic Intermediates, assuming

potential irritant and aquatic toxicity profiles even where specific toxicological data is sparse.[2]

Physicochemical Profile & Hazard Identification
Effective safety protocols rely on accurate physicochemical data.[2] The solid state of 2,2'-
Dimethoxybenzophenone at room temperature dictates dust control as a primary engineering

focus.[1][2]
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Table 1: Physicochemical Properties & GHS
Classification[1]

Property Data / Specification Operational Implication

CAS Number 13102-33-5
Use for inventory tracking and

waste labeling.[1][2]

Chemical Structure
Bis(2-

methoxyphenyl)methanone

Two ortho-methoxy groups

provide steric bulk.[1][2]

Molecular Formula C₁₅H₁₄O₃ MW: 242.27 g/mol .[2]

Physical State Crystalline Solid
Dust Hazard: Inhalation risk

during weighing.[2]

Melting Point 113 – 114 °C
Solid at ambient T; requires

heating for melt reactions.[2]

Solubility

Soluble in DCM, EtOAc,

Chloroform.[2] Insoluble in

water.[2][3]

Use organic solvents for spill

cleanup; do not flush down

drains.[2]

GHS Classification Warning (Inferred Class)

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.[2]

Critical Note on Photostability: As a benzophenone derivative, this compound is photo-active.[2]

It absorbs UV light and can generate radical species.[2] Store in amber vials to prevent

degradation or unintended photo-initiated side reactions.

Exposure Control & Personal Protection (PPE)[1][2]
[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemsynthesis.com/base/chemical-structure-3030.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dimethoxybenzophenone
https://www.chemsynthesis.com/base/chemical-structure-3030.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dimethoxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dimethoxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dimethoxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dimethoxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dimethoxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dimethoxybenzophenone
https://www.flinnsci.com/sds_107-benzophenone/sds_107/
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dimethoxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dimethoxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dimethoxybenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dimethoxybenzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls[1][2]
Primary Barrier: All weighing and open-vessel manipulations must be performed inside a

certified Chemical Fume Hood operating at a face velocity of 0.3–0.5 m/s.[1][2]

Dust Control: If a high-precision balance is located outside the hood, use a static-free

powder funnel and transfer vessels to minimize airborne particulates.[1][2]

Personal Protective Equipment (PPE) Matrix
PPE Type Specification Rationale

Hand Protection
Nitrile Gloves (Min thickness:

0.11 mm)

Benzophenones are lipophilic

and can permeate latex.[1][2]

Nitrile offers superior

resistance to the organic

solvents (e.g., DCM) used to

dissolve the compound.[2]

Eye Protection Chemical Safety Goggles

Preferred over safety glasses

to prevent dust ingress or

splash hazards during

solubilization.[2]

Respiratory N95 / P100 (If outside hood)

Only required if engineering

controls (fume hood) are

compromised or during large-

scale spill cleanup.[1][2]

Body Defense Lab Coat (Cotton/Poly blend)

Standard protection; ensure

cuffs are tucked into gloves to

prevent wrist exposure.[2]

Operational Protocols: Cradle-to-Grave
Lifecycle Workflow (Visualization)
The following diagram outlines the logical flow of the chemical through the laboratory

ecosystem, highlighting critical control points.
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Figure 1: Lifecycle management of 2,2'-Dimethoxybenzophenone from receipt to disposal.

Safe Weighing & Solubilization Protocol
Preparation: Place the balance within the fume hood if possible.[2] If not, tare the weighing

boat inside the hood, add the solid, and cover it (e.g., with parafilm or a second boat) before

transporting to the balance.[2]

Transfer: Use a clean spatula.[2] Do not tap the spatula against the weighing boat vigorously,

as this aerosolizes the fine powder.[2]

Solubilization: Add the solvent (e.g., Dichloromethane) slowly to the solid.[2] 2,2'-
Dimethoxybenzophenone dissolves readily in organic solvents.[1][2][4] Ensure the vessel

is vented (if not under inert gas) to prevent pressure buildup from solvent vapor.[2]

Reaction Setup
Inert Atmosphere: While the compound is stable in air, many photo-chemical reactions

require oxygen-free environments.[1][2] Degas solvents prior to adding the benzophenone

derivative to prevent quenching of excited states.[2]

Light Protection: Wrap reaction vessels in aluminum foil if the reaction is not intended to be

photo-initiated immediately.[1][2]

Emergency Response & Spill Management
Spill Cleanup Decision Tree
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State of Spill?

Solid Powder

 Powder
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1. Dampen paper towel
2. Wipe gently (avoid dust)

3. Place in Solid Waste
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2. Place in sealed bag

3. Place in Liquid Waste
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Figure 2: Decision logic for cleaning up 2,2'-Dimethoxybenzophenone spills.

First Aid Measures
Inhalation: Move to fresh air immediately. If coughing persists, seek medical attention

(suspected respiratory irritation).[2]

Skin Contact: Wash with copious amounts of soap and water.[2] Do not use organic solvents

(acetone, ethanol) to wash skin, as this may increase transdermal absorption of the

benzophenone.[2]

Eye Contact: Rinse cautiously with water for 15 minutes.[2][5] Remove contact lenses if

present and easy to do.[2][3][5][6]

Waste Management & Disposal
Disposal must align with local environmental regulations (e.g., RCRA in the US).[2]

Waste Segregation[1][2]
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Solid Waste: Contaminated weighing boats, gloves, and paper towels should be placed in a

Hazardous Solid Waste container.[2] Label clearly with "Benzophenone Derivative - Solid".[1]

[2]

Liquid Waste: Reaction mixtures should be disposed of in Halogenated or Non-Halogenated

Organic Waste streams, depending on the solvent used (e.g., DCM = Halogenated).[2]

Note: Do not mix with strong oxidizers (e.g., Nitric acid waste) to prevent potential

exothermic reactions.[2]

Final Disposal Method
The preferred method for ultimate disposal of 2,2'-Dimethoxybenzophenone is High-

Temperature Incineration.[1][2] This ensures the complete breakdown of the aromatic rings and

prevents environmental accumulation, which is a known concern for the benzophenone class

of compounds.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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